Cas no 56602-32-5 (benzotriazol-1-yloxy-tris(dimethylamino)phosphonium)

• Product Name: benzotriazol-1-yloxy-tris(dimethylamino)phosphonium
• CAS No: 56602-32-5
• MF: C₁₂H₂₂N₆OP
• MW: 297.316442012787
• CID: 945612
• PubChem ID: 124335
• Update Time: 2025-04-19

benzotriazol-1-yloxy-tris(dimethylamino)phosphonium Chemical and Physical Properties

Names and Identifiers

• benzotriazol-1-yloxy-tris(dimethylamino)phosphonium
• benzotriazol-1-yloxy-tris(dimethylamino)phosphanium
• (1H-Benzotriazol-1-yloxy)[tris(dimethylamino)]phosphonium
• phosphorus(1+), [1-(hydroxy-kappaO)-1H-1,2,3-benzotriazolato]tris(N-methylmethanaminato)-
• benzotriazole-1-yl-oxy-tris-(dimethylamino)-phosphonium
• benzotriazole-1-yl-oxy-tris(dimethylamino)-phosphonium
• (benzotriazol-1-yloxy)-tris(dimethylamino)phosphonium
• DTXSID50205169
• benzotriazol-1-yloxy-trisdimethylaminophosphonium
• Btzo-tdmap
• 56602-32-5
• RROBIDXNTUAHFW-UHFFFAOYSA-N
• Benzotriazol-1-yloxytris(dimethylamino)phosphonium
• L024064
• Phosphorus(1+), (1H-benzotriazol-1-olato-O)tris(N-methylmethanaminato)-, (T-4)-
• SCHEMBL58561
• Benzotriazol-1-yloxy-tris(dimethylamino)phosphonium tetrafluoroborate
• DB-229871

• Inchi： 1S/C12H22N6OP/c1-15(2)20(16(3)4,17(5)6)19-18-12-10-8-7-9-11(12)13-14-18/h7-10H,1-6H3/q+1
• InChI Key： RROBIDXNTUAHFW-UHFFFAOYSA-N
• SMILES： [P+](N(C)C)(N(C)C)(N(C)C)ON1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 297.15956
• Monoisotopic Mass: 297.15927134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66